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Compound of Interest

1,4-dimethyl-1H-pyrazole-5-
Compound Name:
sulfonyl chloride

cat. No.: B1522217

An In-depth Technical Guide for the Safe Handling and Use of 1,4-Dimethyl-1H-pyrazole-5-
sulfonyl Chloride

Introduction: Understanding the Reagent

1,4-Dimethyl-1H-pyrazole-5-sulfonyl chloride (CAS No. 1174834-52-6) is a heterocyclic
building block increasingly utilized in medicinal chemistry and drug discovery.[1] Its structure,
featuring a reactive sulfonyl chloride group on a dimethyl-pyrazole scaffold, makes it a valuable
intermediate for synthesizing a diverse range of sulfonamide derivatives, which are prominent
in many pharmacologically active compounds.[2][3]

However, the very reactivity that makes this compound synthetically useful also necessitates a
thorough understanding of its potential hazards. Sulfonyl chlorides as a class are reactive and
require specific handling procedures to ensure laboratory safety.[4] This guide provides a
comprehensive overview of the safety considerations, handling protocols, and emergency
procedures for 1,4-Dimethyl-1H-pyrazole-5-sulfonyl chloride, grounded in established safety
principles and data. The causality behind each recommendation is explained to empower
researchers to build a robust culture of safety.

Section 1: Compound Identification and Properties

A foundational aspect of safe handling is understanding the physical and chemical identity of
the substance.
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Property Value Source
CAS Number 1174834-52-6 [1]
Molecular Formula CsH7CIN202S [1]
Molecular Weight 194.64 g/mol [1][5]
Appearance Solid [1]
InChi Key SAVUTYCQFZZSEI- (1]

UHFFFAOYSA-N

SMILES String Cclcnn(C)clS(Ch(=0)=0 [1]

Section 2: Hazard Identification and Risk
Assessment

This compound is classified under the Globally Harmonized System (GHS) with specific hazard
statements that dictate the necessary precautions.[1] It is crucial to conduct a thorough risk
assessment before any experimental work begins.

GHS Classification and Associated Risks
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Hazard Class

GHS Code

Description

Causality and Field
Insight

Skin Irritation

H315

Causes skin irritation.

The sulfonyl chloride
moiety can react with
moisture on the skin
to form hydrochloric
acid (HCI) and 1,4-
dimethyl-1H-pyrazole-
5-sulfonic acid, both of
which are irritating.[6]
Prolonged contact can
lead to redness and

discomfort.

Eye Irritation

H319

Causes serious eye

irritation.

Similar to skin
irritation, hydrolysis in
the eye's moisture can
produce acids,
causing significant
pain and potential
damage to the cornea.
[6] The "Serious"
classification indicates
that the effect is more
severe than simple
irritation and requires
immediate and

thorough rinsing.

Specific Target Organ
Toxicity (Single

Exposure)

H335

May cause respiratory

irritation.

Inhaling the dust of
this solid compound
can lead to irritation of
the nose, throat, and
lungs, again due to
hydrolysis on moist
mucous membranes.
[1][7] This can

manifest as coughing,
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sneezing, and

shortness of breath.

Expert Note: While the official classification is "Warning," many sulfonyl chlorides are treated
with the same caution as corrosive materials (e.g., Skin Corrosion 1B, Eye Damage 1).[4][6][8]
This is a prudent approach. The primary danger stems from its reactivity with water. This
reaction is exothermic and produces corrosive byproducts. Therefore, meticulous avoidance of
moisture is a cornerstone of its safe handling.

Risk Assessment Workflow

Before handling this reagent, every researcher must perform a risk assessment. This is not
merely a paperwork exercise; it is a critical thinking process to anticipate and mitigate potential
hazards.
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Risk assessment workflow before handling the reagent.
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to protection is essential, starting with engineering controls and
supplemented by appropriate PPE.

Engineering Controls

The primary line of defense is to minimize exposure through proper laboratory infrastructure.

e Chemical Fume Hood: All handling of 1,4-dimethyl-1H-pyrazole-5-sulfonyl chloride,
including weighing, dispensing, and addition to reaction mixtures, must be performed inside
a certified chemical fume hood.[4][7] This is non-negotiable and serves to contain any dust
and protect the user from respiratory exposure.

e Ventilation: Ensure the laboratory has adequate general ventilation to handle any fugitive
emissions.[7]

» Emergency Equipment: An operational eyewash station and safety shower must be located
in immediate proximity to the work area.[7][9] Their location and proper function should be
verified before starting any work.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully based on the identified hazards.
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Decision process for selecting appropriate PPE.

o Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around
the eyes.[4][6] A face shield should be worn over the goggles during procedures with a
higher risk of splashing, such as reaction quenching or handling larger quantities.[7]

e Skin Protection:

o Gloves: Wear nitrile or neoprene gloves. Inspect gloves for any signs of degradation or
puncture before use.[10] After handling, remove gloves using the proper technique and
wash hands thoroughly.[7]

o Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned. Ensure cuffs

are snug.[7]

o Respiratory Protection: When engineering controls are not sufficient, a NIOSH/MSHA-
approved respirator with appropriate cartridges for organic vapors and acid gases should be
used.[6][8]
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Section 4: Safe Handling and Storage Protocols

Adherence to standardized protocols is key to preventing accidents.

Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely weighing and dispensing the solid reagent.

o Preparation: Don appropriate PPE (goggles, lab coat, gloves) and ensure the fume hood
sash is at the proper working height.

 Inert Environment (Recommended): As sulfonyl chlorides are moisture-sensitive, it is best
practice to handle them under an inert atmosphere (e.g., nitrogen or argon), especially for
reactions sensitive to moisture or HCIL.[8][11]

e Dispensing:

[¢]

Place a tared weigh boat or flask on a balance inside the fume hood.

[e]

Carefully open the reagent container, minimizing the creation of dust.

o

Use a clean, dry spatula to transfer the desired amount of solid. Avoid scraping the
container, which can generate dust.

o

Immediately and securely close the main reagent container.
o Cleanup:

o Gently wipe the spatula with a dry cloth or a cloth lightly dampened with an inert solvent
(like hexane) inside the hood.

o Wipe down the balance and surrounding surfaces within the fume hood.

o Dispose of any contaminated wipes or weigh boats in the designated solid hazardous
waste container.

e Post-Handling: Remove gloves and wash hands thoroughly with soap and water.[12]
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Storage Requirements

Proper storage is critical to maintaining the reagent's integrity and preventing hazardous
situations.

o Container: Keep the container tightly closed to prevent exposure to atmospheric moisture.[6]
[12]

e Location: Store in a cool, dry, and well-ventilated area designated for reactive or corrosive
chemicals.[6]

e Incompatibilities: Segregate from incompatible materials. This is of paramount importance.
Do NOT store with:

[¢]

Water or agueous solutions|[6]

[e]

Strong bases (e.g., hydroxides, amines)[6][8]

o

Alcohols[4]

[¢]

Strong oxidizing agents[6][8]

Section 5: Emergency Procedures

Preparedness is essential for responding effectively to an emergency.

Spill Response
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Alert personnel in the immediate area.
Isolate the spill.

i

Is the spill minor & manageable?

EVACUATE AREA. Don appropriate PPE
Call Emergency Response. (gloves, goggles, respirator if needed)

;

Cover spill with inert absorbent
(sand, vermiculite). NO WATER.

;

Carefully sweep/scoop material
into a labeled hazardous waste container.

:

[Decontaminate the area.j

Dispose of waste according to
institutional guidelines.

Click to download full resolution via product page

Flowchart for responding to a chemical spill.
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Evacuate and Alert: Alert nearby personnel and evacuate the immediate area if the spill is
large or if you feel unwell.

Contain: For small, manageable spills, prevent further spread. Cover the solid spill with an
inert, dry absorbent material like sand, earth, or vermiculite. NEVER use water.

Collect: Carefully sweep the absorbed material into a clearly labeled container for hazardous
waste disposal.[7]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the laboratory supervisor or safety officer.

First Aid Measures

Immediate and correct first aid can significantly reduce the severity of an injury.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[6][7]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation
persists.[6][7]

Inhalation: Move the affected person to fresh air and keep them at rest in a position
comfortable for breathing. If breathing is difficult or they feel unwell, seek immediate medical
attention.[6][7]

Ingestion: Rinse the mouth thoroughly with water. DO NOT induce vomiting. Seek immediate
medical attention.[6]

Section 6: Waste Disposal

Chemical waste must be handled responsibly to protect personnel and the environment.

e Labeling: All waste containers must be accurately and clearly labeled as hazardous waste,
listing 1,4-Dimethyl-1H-pyrazole-5-sulfonyl chloride as a component.
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» Containers: Use designated, sealed containers for solid and liquid waste.

» Disposal: Dispose of all waste through your institution's environmental health and safety
office. Do not pour any amount down the drain.[6][7] Follow all local, state, and federal
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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